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Compound Name:
Trenbolone

cyclohexylmethylcarbonate

Cat. No.: B160104 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

anabolic androgenic steroids (AAS) in preclinical models is critical for studying mechanisms of

muscle growth, wasting diseases, and androgen receptor (AR) signaling. This guide provides

an objective comparison of two commonly referenced trenbolone esters, Trenbolone
Cyclohexylmethylcarbonate and Trenbolone Acetate, supported by experimental data and

detailed methodologies.

Trenbolone, a potent synthetic analog of testosterone, is distinguished by its high affinity for the

androgen receptor and its resistance to aromatization.[1] Both Trenbolone
Cyclohexylmethylcarbonate and Trenbolone Acetate are prodrugs that deliver the active

hormone, trenbolone, into circulation.[2][3] Their primary difference lies in the attached ester,

which dictates the compound's pharmacokinetics, influencing its absorption rate and

elimination half-life.[2][4]

Pharmacological Profile: A Head-to-Head
Comparison
The distinct ester chains of Trenbolone Cyclohexylmethylcarbonate and Trenbolone Acetate

result in significantly different pharmacokinetic profiles, which is a critical consideration in the

design of research protocols. Trenbolone Acetate, with its shorter ester, has a more rapid onset
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of action and a shorter half-life, necessitating more frequent administration to maintain stable

blood levels of the active compound.[3] Conversely, Trenbolone
Cyclohexylmethylcarbonate, with its longer ester, provides a more sustained release of

trenbolone, allowing for less frequent dosing intervals.[4][5]

Parameter
Trenbolone
Cyclohexylmethylc
arbonate

Trenbolone Acetate Reference(s)

Active Substance Trenbolone Trenbolone [2][3]

Ester
Cyclohexylmethylcarb

onate
Acetate [2][3]

Active Half-life
Approximately 8-10

days
Approximately 3 days [3][4]

Administration

Frequency

Weekly to every 10

days

Daily or every other

day
[4][5]

Androgen Receptor

Binding Affinity

High (Trenbolone

binds with ~3x the

affinity of

testosterone)

High (Trenbolone

binds with ~3x the

affinity of

testosterone)

[1]

Anabolic/Androgenic

Ratio

High (Data not

available for direct

comparison of esters)

High (Data not

available for direct

comparison of esters)

[3]

Aromatization No No [3]

Mechanism of Action: Androgen Receptor-Mediated
Hypertrophy
Upon administration, plasma lipases cleave the ester from both Trenbolone
Cyclohexylmethylcarbonate and Trenbolone Acetate, releasing free trenbolone into the

bloodstream.[2] Trenbolone then binds to the androgen receptor (AR) with high affinity,

approximately three times that of testosterone.[1] This trenbolone-AR complex translocates to
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the cell nucleus, where it binds to androgen response elements (AREs) on the DNA,

modulating the transcription of target genes.[6]

This genomic signaling cascade initiates a series of events leading to skeletal muscle

hypertrophy, primarily through:

Increased Protein Synthesis: Upregulation of key anabolic factors, including Insulin-like

Growth Factor-1 (IGF-1) and its receptor (IGF-1R), which are critical mediators of muscle

growth.[3][7]

Decreased Protein Degradation: Trenbolone has been shown to suppress the expression of

atrogenes, such as MuRF1 and atrogin-1, which are involved in muscle protein breakdown.

[8]

Satellite Cell Activation: Trenbolone promotes the proliferation and differentiation of satellite

cells, which are muscle stem cells essential for muscle repair and hypertrophy.[9]

The downstream signaling of the activated androgen receptor and IGF-1 receptor converges

on key pathways like the PI3K/Akt/mTOR pathway, a central regulator of protein synthesis and

cell growth.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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